Cas no 53611-17-9 (7-(4-Sulfo-1-Naphthylazo)-8-Hydroxyquinoline-5-Sulfonic Acid Sodium Salt)

• Product Name: 7-(4-Sulfo-1-Naphthylazo)-8-Hydroxyquinoline-5-Sulfonic Acid Sodium Salt
• CAS No: 53611-17-9
• MF: C₁₉H₁₁N₃Na₂O₇S₂
• MW: 503.416083574295
• CID: 95447
• PubChem ID: 72237
• Update Time: 2025-04-18

7-(4-Sulfo-1-Naphthylazo)-8-Hydroxyquinoline-5-Sulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 7-(4-Sulfo-1-Naphthylazo)-8-Hydroxyquinoline-5-Sulfonic Acid Sodium Salt
• SNAZOXS
• disodium,(7E)-8-oxo-7-[(4-sulfonatonaphthalen-1-yl)hydrazinylidene]quinoline-5-sulfonate
• 5-Quinolinesulfonic acid,8-hydroxy-7-((4-sulfo-1-naphthalenyl)azo)-,disodium salt
• 5-Quinolinesulfonic acid,8-hydroxy-7-(2-(4-sulfo-1-naphthalenyl)diazenyl)-,sodium salt (1:2)
• 7-(4-Sulfo-1-naphthylazo)-8-hydroxyquinoline-5-sulfonic acid,disodium salt
• 8-hydroxy-7-[(4-sulfonaphthyl)diazenyl]quinoline-5-sulfonic acid,sodium salt,sodium salt
• Disodium 8-hydroxy-7-((4-sulphonato-1-naphthyl)azo)quinoline-5-sulphonate
• EINECS 258-663-9
• Disodium 8-hydroxy-7-[(4-sulphonato-1-naphthyl)azo]quinoline-5-sulphonate
• 53611-17-9
• sodium (E)-8-hydroxy-7-((4-sulfonatonaphthalen-1-yl)diazenyl)quinoline-5-sulfonate
• FT-0640180
• 5-Quinolinesulfonic acid, 8-hydroxy-7-[2-(4-sulfo-1-naphthalenyl)diazenyl]-, sodium salt (1:2)
• 7-(4-Sulfo-1-naphthylazo)-8-hydroxyquinoline-5-sulfonic acid, disodium salt
• AKOS024370934
• DTXSID10889762
• 5-Quinolinesulfonic acid, 8-hydroxy-7-(2-(4-sulfo-1-naphthalenyl)diazenyl)-, sodium salt (1:2)
• SCHEMBL9017566
• disodium;8-hydroxy-7-[(4-sulfonatonaphthalen-1-yl)diazenyl]quinoline-5-sulfonate
• 5-Quinolinesulfonic acid, 8-hydroxy-7-[(4-sulfo-1-naphthalenyl)azo]-, disodium salt
• 5-Quinolinesulfonic acid, 8-hydroxy-7-((4-sulfo-1-naphthalenyl)azo)-, disodium salt
• NS00089023

• Inchi： 1S/C19H13N3O7S2.2Na/c23-19-15(10-17(31(27,28)29)13-6-3-9-20-18(13)19)22-21-14-7-8-16(30(24,25)26)12-5-2-1-4-11(12)14;;/h1-10,23H,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2/b22-21+;;
• InChI Key： GYRHOVMZMGPIER-ZPZFBZIMSA-L
• SMILES： S(C1C=CC(=C2C=CC=CC2=1)/N=N/C1C=C(C2=CC=CN=C2C=1O)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 502.98300
• Monoisotopic Mass: 502.98338061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 968
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 189Ų

Experimental Properties

• Color/Form: Not available
• PSA: 189.00000
• LogP: 5.47880
• Solubility: Not available

7-(4-Sulfo-1-Naphthylazo)-8-Hydroxyquinoline-5-Sulfonic Acid Sodium Salt Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38